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molecular formula C9H8N2O B008948 4-Aminoquinoline-2-one CAS No. 110216-87-0

4-Aminoquinoline-2-one

Cat. No. B008948
CAS RN: 110216-87-0
M. Wt: 160.17 g/mol
InChI Key: UGZHBEHGSJQMGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07598268B2

Procedure details

LiHMDS (3-4 eq) was added to the benzimidazole acetate (1.0 eq) in THF (at a constant temperature ranging from −78° C. to 0C). After 20 minutes, a solution of the 2-aminobenzonitrile (1.1 eq) in THF was then added. The resulting mixture was allowed to warm to room temperature, stirred for 1-3 hours and was then heated to approx. 40° C.-65° C. (1 hour to 12 hours). The mixture was cooled to 0° C. and quenched with NH4Cl (aq, saturated). The aqueous phase was extracted with CH2Cl2 or EtOAc, and the organic extracts were collected, dried (Na2SO4), and filtered. Evaporation of the solvent under reduced pressure and purification of the residue by silica gel chromatography or HPLC provided the 4-amino quinolinone products.
Name
LiHMDS
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
benzimidazole acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
0C
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-aminobenzonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
4-amino quinolinone

Identifiers

REACTION_CXSMILES
[Li+].C[Si]([N-][Si](C)(C)C)(C)C.[C:11]([OH:14])(=O)[CH3:12].N1C2C=CC=CC=2NC=1.[NH2:24][C:25]1[CH:32]=[CH:31][CH:30]=[CH:29][C:26]=1[C:27]#[N:28]>C1COCC1>[NH2:28][C:27]1[C:26]2[C:25](=[CH:32][CH:31]=[CH:30][CH:29]=2)[NH:24][C:11](=[O:14])[CH:12]=1 |f:0.1,2.3|

Inputs

Step One
Name
LiHMDS
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Li+].C[Si](C)(C)[N-][Si](C)(C)C
Name
benzimidazole acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)O.N1=CNC2=C1C=CC=C2
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Two
[Compound]
Name
0C
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
2-aminobenzonitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=C(C#N)C=CC=C1
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 1-3 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was then heated to approx. 40° C.-65° C. (1 hour to 12 hours)
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled to 0° C.
CUSTOM
Type
CUSTOM
Details
quenched with NH4Cl (aq, saturated)
EXTRACTION
Type
EXTRACTION
Details
The aqueous phase was extracted with CH2Cl2 or EtOAc
CUSTOM
Type
CUSTOM
Details
the organic extracts were collected
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
Evaporation of the solvent
CUSTOM
Type
CUSTOM
Details
under reduced pressure and purification of the residue by silica gel chromatography or HPLC

Outcomes

Product
Details
Reaction Time
 20 min
Name
4-amino quinolinone
Type
product
Smiles
NC1=CC(NC2=CC=CC=C12)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.